Cas no 1893126-74-3 (O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine)

• Product Name: O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine
• CAS No: 1893126-74-3
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6411651
• PubChem ID: 117111468
• Update Time: 2025-05-26

O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine
• O-{2-[3-fluoro-5-(trifluoromethyl)phenyl]ethyl}hydroxylamine
• EN300-1960785
• 1893126-74-3

• Inchi： 1S/C9H9F4NO/c10-8-4-6(1-2-15-14)3-7(5-8)9(11,12)13/h3-5H,1-2,14H2
• InChI Key： CMUVVZDTJWLRCF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CCON

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 1893126-74-3 and Product Name: O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine

The compound with the CAS number 1893126-74-3 and the product name O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoro group at the 3-position and a trifluoromethyl group at the 5-position of the phenyl ring introduces specific electronic and steric properties that make this molecule a promising candidate for further exploration.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluoro group in this compound is strategically positioned to influence the electronic distribution of the aromatic system, potentially enhancing its interaction with biological targets. Additionally, the trifluoromethyl group contributes to lipophilicity and can significantly impact the compound's pharmacokinetic profile, making it an attractive scaffold for drug design.

Recent studies have demonstrated that compounds containing both fluoro and trifluoromethyl substituents exhibit enhanced bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. This phenomenon is attributed to the ability of these groups to resist metabolic degradation by enzymes such as cytochrome P450. The structural motif of O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine aligns well with these principles, suggesting that it may exhibit similar advantages.

The hydroxylamine functional group in this compound introduces a polar moiety that can interact with various biological targets through hydrogen bonding. This feature is particularly valuable in designing molecules that require specific interactions with proteins or nucleic acids. The combination of the hydroxylamine group with the electron-withdrawing effects of the fluoro and trifluoromethyl groups creates a delicate balance that can be fine-tuned to optimize binding affinity and selectivity.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have shown that O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine can effectively bind to several pharmacologically relevant targets, including enzymes and receptors involved in inflammatory pathways. These findings are consistent with preliminary experimental data suggesting that derivatives of this compound may exhibit anti-inflammatory properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group at the 3-position is particularly challenging due to its sensitivity to nucleophilic substitution reactions. However, modern synthetic methodologies have made significant progress in facilitating such transformations, making it feasible to produce this compound on a scalable basis.

In conclusion, the compound with CAS number 1893126-74-3 and product name O-{2-3-fluoro-5-(trifluoromethyl)phenylethyl}hydroxylamine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both fluoro and trifluoromethyl substituents, along with a hydroxylamine functional group, make it an attractive scaffold for drug design. Recent advancements in computational chemistry and synthetic methodologies have positioned this compound as a valuable asset in the quest for novel therapeutic agents.